Cas no 1342385-03-8 (6-Hydroxy-nicotinic acid tert-butyl ester-)

• Product Name: 6-Hydroxy-nicotinic acid tert-butyl ester-
• CAS No: 1342385-03-8
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 4590331
• Update Time: 2025-06-15

6-Hydroxy-nicotinic acid tert-butyl ester- Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-nicotinic acid tert-butyl ester
• 6-Oxo-1,6-dihydro-pyridine-3-carboxylic acid tert-butyl ester
• 3-Pyridinecarboxylic acid, 1,6-dihydro-6-oxo-, 1,1-dimethylethyl ester
• tert-Butyl 6-hydroxynicotinate
• 6-Hydroxy-nicotinic acid tert-butyl ester-

• Inchi： 1S/C10H13NO3/c1-10(2,3)14-9(13)7-4-5-8(12)11-6-7/h4-6H,1-3H3,(H,11,12)
• InChI Key： ZQMWSXMQDAFZSO-UHFFFAOYSA-N
• SMILES： C1NC(=O)C=CC=1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 195.09
• Monoisotopic Mass: 195.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-Hydroxy-nicotinic acid tert-butyl ester-

Introduction to 6-Hydroxy-nicotinic acid tert-butyl ester (CAS No. 1342385-03-8)

6-Hydroxy-nicotinic acid tert-butyl ester, with the chemical identifier CAS No. 1342385-03-8, is a significant compound in the realm of pharmaceutical and biochemical research. This ester derivative of nicotinic acid has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a hydroxyl group and a tert-butyl ester moiety makes it a versatile intermediate, facilitating various synthetic pathways in medicinal chemistry.

The compound belongs to the broader category of heterocyclic aromatic carboxylic acid derivatives, which are widely studied for their biological activity. Nicotinic acid, or niacin, is well-known for its role in lipid metabolism and its therapeutic use in managing hyperlipidemia. Derivatives of nicotinic acid, including 6-Hydroxy-nicotinic acid tert-butyl ester, have been explored for their potential to modulate enzyme activities and signal transduction pathways.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target inflammation and metabolic disorders. 6-Hydroxy-nicotinic acid tert-butyl ester has emerged as a promising candidate in this context. Its structural features allow it to interact with various biological targets, making it a valuable scaffold for drug design. Specifically, the hydroxyl group can participate in hydrogen bonding interactions, while the tert-butyl ester provides steric hindrance, influencing the compound's binding affinity and selectivity.

One of the most compelling aspects of 6-Hydroxy-nicotinic acid tert-butyl ester is its potential role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its reactivity to develop novel molecules with enhanced pharmacological properties. For instance, modifications at the hydroxyl and ester positions can lead to derivatives with improved solubility, bioavailability, and target specificity. These advancements underscore the importance of 6-Hydroxy-nicotinic acid tert-butyl ester in the arsenal of synthetic chemists and medicinal biologists.

The compound's utility extends beyond its role as an intermediate. It has been investigated for its potential anti-inflammatory and antioxidant properties. Studies have shown that derivatives of nicotinic acid can inhibit key enzymes involved in inflammatory pathways, such as lipoxygenase and cyclooxygenase. Additionally, the hydroxyl group in 6-Hydroxy-nicotinic acid tert-butyl ester can act as a hydrogen donor, contributing to its antioxidant activity.

Recent breakthroughs in computational chemistry have further enhanced the understanding of 6-Hydroxy-nicotinic acid tert-butyl ester's biological activity. Molecular docking simulations have been employed to predict how this compound interacts with various protein targets. These simulations have identified potential binding sites that could be exploited for drug design. For example, studies have suggested that the hydroxyl group may interact with polar residues in protein active sites, while the tert-butyl ester can form hydrophobic interactions.

The synthesis of 6-Hydroxy-nicotinic acid tert-butyl ester involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and enzymatic resolution, have been employed to achieve high yields and purity. These methods not only ensure the quality of the final product but also minimize waste generation, aligning with green chemistry principles.

In conclusion, 6-Hydroxy-nicotinic acid tert-butyl ester (CAS No. 1342385-03-8) represents a significant advancement in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting inflammation and metabolic disorders. The ongoing research into this compound highlights its potential to contribute to next-generation drugs designed to address complex human health challenges.